Cas no 10215-74-4 (Pregn-4-ene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-)

Pregn-4-ene-3,20-dione,21-(3-carboxy-1-oxopropoxy)- Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-
• 21-HYDROXYPROGESTERONE 21-HEMISUCCINATE
• 4-[2-[(8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoic acid
• 4-PREGNEN-21-OL-3, 20-DIONE HEMISUCCINATE
• 21-Hydroxypregn-4-ene-3,20-dione 21-(hydrogen succinate)
• 4-Pregnen-21-ol-3,20-dione 21-hemisucci
• Bernsteinsaeure-mono-(3,20-dioxo-pregn-4-en-21-ylester)
• Deoxycorticosterone 21-hemisuccinate
• succinic acid mono-(3,20-dioxo-pregn-4-en-21-yl ester)
• DOC HEMISUCCINATE
• DOC HEMISUCCINATE:BSA
• DOC HEMISUCCINATE BSA
• CORTEXONE HEMISUCCINATE
• CORTEXONE 21-HEMISUCCINATE
• CORTEXONE HEMISUCCINATE:BSA
• desoxycortone 21-hemisuccinate
• DESOXYCORTICOSTERONE HEMISUCCINATE
• DESOXYCORTICOSTERONE 21-HEMISUCCINATE
• 21-hydroxyprogesterone 21-(hydrogen succinate)
• CHEBI:62112
• 4-[(3,20-dioxopregn-4-en-21-yl)oxy]-4-oxobutanoic acid
• DEOXYCORTICOSTERONE HEMISUCCINATE
• DTXSID30907179
• Q27131605
• 4-(progesteron-21-yloxy)-4-oxobutanoic acid
• P4-21-HS
• deoxycorticosterone-21-hemisuccinate
• UNII-WPW224ZX4P
• AKOS032429431
• deoxy-corticosterone-21-hemisuccinate
• WPW224ZX4P
• Pregn-4-ene-3,20-dione, 21-(3-carboxy-1-oxopropoxy)-
• SCHEMBL2783113
• 11-deoxycorticosterone-21-hemisuccinate
• 21-(3-Carboxy-1-oxopropoxy)pregn-4-ene-3,20-dione
• 10215-74-4
• Desoxycortone hemisuccinate
• EINECS 233-528-7
• 21-Hydroxypregn-4-ene-3,20-dione hydrogen succinate
• 11-Deoxycorticosterone hydrogen succinate
• +Expand

• InChIKey： CYWICJWKZPXJSA-UHFFFAOYSA-N
• Inchi： InChI=1S/C25H34O6/c1-24-11-9-16(26)13-15(24)3-4-17-18-5-6-20(25(18,2)12-10-19(17)24)21(27)14-31-23(30)8-7-22(28)29/h13,17-20H,3-12,14H2,1-2H3,(H,28,29)
• SMILES： OC(CCC(OCC(C1CCC2C3CCC4=CC(CCC4(C)C3CCC12C)=O)=O)=O)=O

Computed Properties

• Exact Mass: 430.23600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 430.23553880g/mol
• Heavy Atom Count: 31
• Complexity: 828
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• LogP: 4.11160
• PSA: 97.74000